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Compound of Interest

Compound Name:
6-Bromo-2-chloroquinazolin-

4(3H)-one

Cat. No.: B069267 Get Quote

This technical support guide is intended for researchers, scientists, and drug development

professionals using 6-Bromo-2-chloroquinazolin-4(3H)-one. It provides essential information

on handling, storage, and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the general properties of 6-Bromo-2-chloroquinazolin-4(3H)-one?

6-Bromo-2-chloroquinazolin-4(3H)-one is a solid chemical compound with the molecular

formula C₈H₄BrClN₂O.[1] It is commonly used as a building block in the synthesis of more

complex molecules in medicinal chemistry and drug discovery.

Q2: What are the primary hazards associated with this compound?

This compound is classified as hazardous. It is harmful if swallowed (H302), causes skin

irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation

(H335).[2][3] It is important to handle this chemical with appropriate safety precautions.

Q3: What are the recommended storage conditions for 6-Bromo-2-chloroquinazolin-4(3H)-
one?

To ensure the stability and integrity of the compound, it should be stored at 4°C or under

refrigerated conditions.[4][5]
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Q4: What personal protective equipment (PPE) is required when handling this substance?

When handling 6-Bromo-2-chloroquinazolin-4(3H)-one, you should always wear:

Gloves: Chemical-resistant gloves must be inspected before use.

Eye Protection: Safety glasses or goggles to prevent eye contact.[6]

Lab Coat: A full, protective lab coat.

Respiratory Protection: If ventilation is inadequate or dust is generated, use a particle

respirator.

Work should be conducted in a well-ventilated area or a chemical fume hood.

Q5: What is the correct procedure for disposing of this compound?

Dispose of the compound and its container at an approved waste disposal facility.[6] Do not

allow the product to enter drains. All disposal practices must be in accordance with local, state,

and federal regulations.

Q6: What should I do in case of accidental exposure?

Ingestion: If swallowed, call a poison control center or doctor immediately if you feel unwell.

Rinse the mouth with water.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation persists,

consult a physician.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[6]

Troubleshooting Guide
Problem: The compound has changed color or appears degraded.
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Possible Cause: The compound may have been exposed to moisture, light, or incompatible

substances, leading to degradation. Improper storage can accelerate this process.

Solution: Do not use the discolored compound, as its purity may be compromised, leading to

unreliable experimental results. Quarantine the batch and contact the supplier for a

certificate of analysis (CoA) to verify its specifications. It is recommended to use a fresh,

unopened container for critical experiments.

Problem: The compound is not dissolving in the chosen solvent.

Possible Cause: 6-Bromo-2-chloroquinazolin-4(3H)-one, like many quinazolinone

derivatives, may have limited solubility in certain solvents.

Solution:

Verify Solvent Choice: Quinazolinone scaffolds are often soluble in polar aprotic solvents

like DMF or DMSO. Check literature for similar compounds to guide solvent selection.

Gentle Heating/Sonication: Gently warm the mixture or use an ultrasonic bath to aid

dissolution. Monitor closely to ensure the compound does not decompose with heat.

Test Small Quantities: Before preparing a large-scale solution, test the solubility of a small

amount of the compound in various solvents to find the most suitable one for your

experiment.

Problem: Inconsistent or unexpected experimental results.

Possible Cause: This can be due to several factors, including compound

impurity/degradation, incorrect handling, or issues with other reagents.

Solution:

Confirm Compound Identity: If possible, verify the identity and purity of your compound

using analytical techniques like NMR or LC-MS.

Use a Fresh Batch: Repeat the experiment using a new, unopened vial of 6-Bromo-2-
chloroquinazolin-4(3H)-one to rule out degradation of the previous stock.
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Review Protocol: Carefully review all experimental parameters, including reagent

stoichiometry, reaction times, and temperatures, to ensure they are correct.

Data Summary
Property Value Reference(s)

CAS Number 882672-05-1 [2][5]

Molecular Formula C₈H₄BrClN₂ [3]

Molecular Weight 243.49 g/mol [3]

Physical Form Solid

Storage Temperature 4°C / Refrigerated [4][5]

GHS Hazard Statements H302, H315, H319, H335 [2][3]

Experimental Protocols
Protocol 1: Safe Handling and Weighing

Ensure you are wearing the appropriate PPE: chemical-resistant gloves, safety goggles, and

a lab coat.

Perform all handling of the solid compound within a chemical fume hood to avoid inhalation

of dust particles.

Use a dedicated spatula and weighing paper/boat.

After weighing, securely seal the container immediately to prevent exposure to air and

moisture.

Clean the weighing area and spatula thoroughly after use. Dispose of contaminated

weighing paper as chemical waste.

Wash hands thoroughly after handling is complete.

Protocol 2: Proper Storage
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Upon receipt, verify that the container seal is intact.

Store the container in a refrigerator at the recommended temperature of 4°C.[5]

Keep the container tightly closed and in a dry, well-ventilated place.

If you need to use the compound frequently, consider preparing aliquots to minimize

repeated opening of the main stock container, which can introduce moisture.

Protocol 3: Spill Management

Ensure the area is well-ventilated. Avoid breathing dust.

Wearing full PPE, carefully sweep or scoop up the spilled solid material. Avoid generating

dust.

Place the spilled material into a sealed, labeled container for chemical waste disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Prevent the spilled product from entering drains or waterways.

Visual Workflow
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Caption: Troubleshooting workflow for experiments involving 6-Bromo-2-chloroquinazolin-
4(3H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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